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Compound of Interest

Compound Name: IR-58

Cat. No.: B12363410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NCT-58 is a potent inhibitor of Heat Shock Protein 90 (HSP90), a molecular chaperone crucial

for the stability and function of numerous client proteins involved in cancer cell growth, survival,

and proliferation. By binding to the C-terminus of HSP90, NCT-58 disrupts its interaction with

the co-chaperone PPID, leading to the destabilization and subsequent degradation of key

oncoproteins such as HER2 and Akt.[1] This mechanism ultimately inhibits pro-survival

signaling pathways and induces apoptosis in cancer cells.[1] These application notes provide

detailed protocols for investigating the effects of NCT-58 in a cell culture setting.

Quantitative Data Summary
The following table summarizes the inhibitory concentration (IC50) values of a compound

designated as "58b" from a broader chemical series, which may provide context for the potency

of similar compounds. It is important to note that these values may not directly correspond to

NCT-58 but are presented here for reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12363410?utm_src=pdf-interest
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_NCT_58_in_Cell_Culture.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_NCT_58_in_Cell_Culture.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line IC50 (µM)
Mechanism of
Action

Cell Cycle
Arrest

Target

A549 15.6 ± 1.2
2A /anti-

metastasis

G2/M and S-

phase
Mitochondria

HeLa 11.3 ± 0.1
2A /anti-

metastasis

G2/M and S-

phase
Mitochondria

HepG2 11.8 ± 3.6
2A /anti-

metastasis

G2/M and S-

phase
Mitochondria

BEAS-2B (N) 14.0 ± 2.1
2A /anti-

metastasis

G2/M and S-

phase
Mitochondria

Signaling Pathway
The diagram below illustrates the proposed mechanism of action for NCT-58.
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NCT-58 Mechanism of Action

NCT-58

HSP90
(C-terminus)

inhibits interaction with

PPID
(Co-chaperone)

interaction

HER2

stabilizes

Akt

stabilizes

Pro-Survival Signaling

Apoptosis

inhibits
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Cell Viability Assay Workflow

Preparation

Treatment

Assessment

Data Analysis

Seed cells in 96-well plate

Incubate overnight

Add NCT-58 to cells

Prepare NCT-58 dilutions

Incubate for 72 hours

Add viability reagent

Incubate (1-4 hours)

Read plate

Calculate % viability

Plot dose-response curve

Calculate IC50

 

Western Blot Workflow

Sample Preparation

Electrophoresis & Transfer

Immunodetection

Seed and treat cells

Lyse cells & extract protein

Quantify protein (BCA)

Prepare samples

Load and run SDS-PAGE

Transfer to membrane

Block membrane

Incubate with primary Ab

Wash

Incubate with secondary Ab

Wash

Detect signal
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Apoptosis Assay Workflow

Preparation & Treatment

Staining

Analysis

Seed cells in 6-well plate

Treat with NCT-58

Harvest cells

Wash with PBS

Resuspend in binding buffer

Add Annexin V-FITC & PI

Incubate (15 min)

Analyze by flow cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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